Cas no 1228351-47-0 (5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester)

• Product Name: 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester
• CAS No: 1228351-47-0
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD22209689
• CID: 2107889
• Update Time: 2025-06-12

5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester
• Methyl 5-oxo-4,5-dihydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• CID 136334049
• Methyl 5-Oxo-4,5- Dihydropyrazolo[1,5-A]Pyrimidine-2- Carboxylate
• Methyl 5-Oxo-4,5-Dihydropyrazolo[1,5-A]Pyrimidine-2-Carboxylate(WX130131)
• methyl 5-hydroxypyrazolo[1,5-a]pyrimidine-2-carboxylate
• Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5-dihydro-5-oxo-, methyl ester

• MDL： MFCD22209689
• Inchi： 1S/C8H7N3O3/c1-14-8(13)5-4-6-9-7(12)2-3-11(6)10-5/h2-4H,1H3,(H,9,12)
• InChI Key： BWHRLCYUUSZJPV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2NC(C=CN2N=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 302
• Topological Polar Surface Area: 73.2

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 341.3±42.0 °C(Predicted)
• pka: 10.95±0.20(Predicted)

Additional information on 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester

Comprehensive Analysis of 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester (CAS No. 1228351-47-0)

The compound 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester (CAS No. 1228351-47-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique pyrazolo[1,5-a]pyrimidine scaffold has garnered attention due to its structural similarity to purine bases, making it a promising candidate for drug discovery. Researchers are particularly interested in its applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy development.

In recent years, the demand for small molecule modulators has surged, driven by advancements in precision medicine. The methyl ester moiety in this compound enhances its bioavailability, a critical factor in drug design optimization. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, while NMR spectroscopy confirms its structural integrity. These methodologies address frequent queries from synthetic chemists regarding compound validation protocols.

The pyrazolo-pyrimidine core exhibits remarkable hydrogen bonding capacity, enabling interactions with biological targets such as enzymes and receptors. This property has sparked investigations into its potential for neurodegenerative disease applications, a hot topic in 2024 research. Computational studies using molecular docking suggest affinity for adenosine receptors, correlating with growing interest in GPCR-targeted therapeutics.

From a synthetic perspective, the carboxylic acid methyl ester group offers versatile derivatization opportunities, frequently discussed in organic chemistry forums. The compound serves as a precursor for amide coupling reactions or hydrolysis-based modifications, procedures often searched by medicinal chemists. Stability studies indicate optimal performance under controlled storage conditions (-20°C in anhydrous environments), addressing common material handling questions.

Industrial applications focus on its role as a pharmaceutical intermediate, with patent literature highlighting derivatives for metabolic disorder treatment. The 5-oxo group contributes to electron delocalization, enhancing the molecule's photophysical properties—a feature explored in fluorescence-based probes development. Such applications respond to increasing searches for bioimaging tools in cellular studies.

Environmental considerations reveal favorable biodegradation profiles for this ester derivative, meeting green chemistry standards. Regulatory databases confirm its absence from restricted substances lists, making it accessible for global research. These attributes align with the pharmaceutical industry's shift toward sustainable synthesis practices, a dominant theme in current literature.

Quality control protocols emphasize chromatographic purity (>98%) as a benchmark, reflecting industry standards for preclinical candidates. The compound's logP value (predicted 1.2-1.8) suggests favorable membrane permeability, addressing frequent inquiries about ADME properties in early-stage development. These characteristics position it as a valuable lead compound in hit-to-lead optimization campaigns.

Emerging research explores its potential in combination therapies, particularly with immune checkpoint inhibitors—a trending subject in oncology. The dihydropyrimidine component shows structural resemblance to DHFR inhibitors, prompting investigations into antifolate activity. Such multidisciplinary applications demonstrate the compound's relevance across therapeutic areas, from infectious diseases to autoimmune disorders.

Technical documentation recommends anhydrous reaction conditions for optimal yield during synthesis, a common challenge discussed in process chemistry circles. The compound's crystallinity facilitates X-ray diffraction analysis, providing valuable solid-state structure information—a frequent requirement for IND applications. These practical considerations enhance its utility as a research chemical.

Future directions include exploration of its enantiomeric purity through chiral separation techniques, responding to growing demand for stereochemically defined compounds. The scientific community continues to investigate its structure-activity relationships through systematic SAR studies, contributing to rational drug design paradigms. With these multifaceted applications, 5-oxo-4,5-dihydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid methyl ester remains a compound of significant contemporary interest.